Cobalt diiron tetraoxide

Specification

• CAS No.: 12052-28-7
• Molecular Formula: Co2Fe2O5
• Molecular Weight: 309.55 g/mol
• IUPAC Name: cobalt(2+);iron(3+);oxygen(2-)
• Standard InChI: InChI=1S/2Co.2Fe.5O/q2*+2;2*+3;5*-2
• Standard InChI Key: XNGOCNMGDFPQTP-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Fe+3].[Fe+3].[Co+2].[Co+2]
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Fe+3].[Fe+3].[Co+2].[Co+2]

Introduction

Basic Information and Identification

Cobalt diiron tetraoxide is a well-defined inorganic compound with the chemical formula CoFe₂O₄. This compound has a molecular weight of 234.621 g/mol and is registered with the CAS number 12052-28-7. It is known by several alternative names in scientific literature and commercial contexts, including:

• Iron cobaltate

• Cobalt ferrate

• Cobalt ferrite

• Iron cobalt oxide

• Iron cobalt spinel

• Cobalt iron spinel

• Cobalt Ferrite Powder

• Cobaltdiirontetraoxide

The compound is also registered with the European Community (EC) Number 234-992-3, which serves as an additional identifier in regulatory contexts. For research and inventory purposes, it is further categorized with other identification codes including MDL Number MFCD00016018, UNSPSC Code 12352303, and NACRES NA.23.

Physical and Chemical Properties

Cobalt diiron tetraoxide exhibits distinctive physical and chemical properties that determine its behavior in various applications and processing methods. Table 1 summarizes the key physical and chemical characteristics of this compound.

Property	Value
Chemical Formula	CoFe₂O₄
Molecular Weight	234.621 g/mol
Physical Form	Powder
Color	Black
Melting Point	>400°C
Boiling Point	>1000°C
Density	5.3 g/cm³
Water Solubility	Insoluble
Acid Solubility	Soluble in hot HCl

Table 1: Physical and Chemical Properties of Cobalt Diiron Tetraoxide

The high melting and boiling points of cobalt diiron tetraoxide indicate strong chemical bonding within its crystal structure, contributing to its remarkable thermal stability. This property makes it suitable for high-temperature applications where material degradation is a concern. The compound's insolubility in water but solubility in hot hydrochloric acid suggests specific chemical behavior that may be utilized in various separation and purification processes.

Structure and Composition

Elemental Composition

The molecular formula of cobalt diiron tetraoxide (CoFe₂O₄) indicates that each formula unit contains one cobalt atom, two iron atoms, and four oxygen atoms. Based on this composition, the elemental distribution by weight can be calculated as shown in Table 2.

Element	Number of Atoms	Atomic Weight (g/mol)	Mass Percentage (%)
Cobalt (Co)	1	58.933	25.12
Iron (Fe)	2	55.845	47.61
Oxygen (O)	4	15.999	27.27
Total	7	234.621	100.00

Table 2: Elemental Composition of Cobalt Diiron Tetraoxide

Agency	Exposure Limit
ACGIH	TWA 5 mg/m³
OSHA	TWA 10 mg/m³; TWA 15 mg/m³; TWA 5 mg/m³
NIOSH	IDLH 2500 mg/m³; TWA 5 mg/m³

Table 3: Occupational Exposure Limits for Cobalt Diiron Tetraoxide

These exposure limits indicate that while cobalt diiron tetraoxide requires careful handling, it can be managed safely with appropriate controls and protective measures in workplace environments.